Cas no 321429-49-6 ((1R)-1-(3-fluorophenyl)ethanamine;hydrochloride)

(1R)-1-(3-fluorophenyl)ethanamine;hydrochloride structure
321429-49-6 structure
Product Name:(1R)-1-(3-fluorophenyl)ethanamine;hydrochloride
CAS No:321429-49-6
MF:C8H11ClFN
MW:175.631044626236
MDL:MFCD11035899
CID:67650
PubChem ID:45072322
Update Time:2024-10-31

(1R)-1-(3-fluorophenyl)ethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (R)-1-(3-Fluorophenyl)ethylamine hydrochloride
    • (1R)-1-(3-fluorophenyl)ethanamine,hydrochloride
    • DTXSID40662525
    • I10702
    • (R)-1-(3-Fluorophenyl)ethylamine (Hydrochloride)
    • CS-0000148
    • 321429-49-6
    • EN300-6474458
    • SCHEMBL780403
    • (1R)-1-(3-Fluorophenyl)ethan-1-amine--hydrogen chloride (1/1)
    • MFCD11035899
    • RKALWMOKWLLQMU-FYZOBXCZSA-N
    • (R)-1-(3-Fluorophenyl)ethylamine HCl
    • (1R)-1-(3-fluorophenyl)ethanamine;hydrochloride
    • DS-13462
    • (1R)-1-(3-fluorophenyl)ethan-1-amine hydrochloride
    • AKOS015923180
    • (R)-1-(3-Fluorophenyl)ethylaminehydrochloride
    • (R)-1-(3-fluorophenyl)ethanamine hydrochloride
    • (R)-1-(3-Fluorophenyl)ethylamine
    • (1R)-1-(3-Fluorophenyl)ethanamine Hydrochloride
    • MDL: MFCD11035899
    • Inchi: 1S/C8H10FN.ClH/c1-6(10)7-3-2-4-8(9)5-7;/h2-6H,10H2,1H3;1H/t6-;/m1./s1
    • InChI Key: RKALWMOKWLLQMU-FYZOBXCZSA-N
    • SMILES: Cl.FC1=CC=CC(=C1)[C@@H](C)N

Computed Properties

  • Exact Mass: 175.05600
  • Monoisotopic Mass: 175.0564052g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02000
  • LogP: 3.34770

(1R)-1-(3-fluorophenyl)ethanamine;hydrochloride Pricemore >>

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abcr
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abcr
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